N-(2-methylaminoethyl)homopiperazine
Description
N-(2-Methylaminoethyl)homopiperazine is a homopiperazine derivative featuring a seven-membered 1,4-diazepine ring substituted with a 2-methylaminoethyl group. Homopiperazine (hexahydro-1,4-diazepine) differs from its six-membered piperazine counterpart by an additional methylene group, which alters its conformational flexibility, electronic properties, and steric interactions .
Properties
CAS No. |
157341-36-1 |
|---|---|
Molecular Formula |
C8H19N3 |
Molecular Weight |
157.26 g/mol |
IUPAC Name |
2-(1,4-diazepan-1-yl)-N-methylethanamine |
InChI |
InChI=1S/C8H19N3/c1-9-4-7-11-6-2-3-10-5-8-11/h9-10H,2-8H2,1H3 |
InChI Key |
BDDCVZDXLYJENO-UHFFFAOYSA-N |
Canonical SMILES |
CNCCN1CCCNCC1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications
The unique conformational and electronic properties of homopiperazine derivatives make them valuable in designing selective receptor modulators and catalysts. However, their reduced affinity at certain targets (e.g., dopamine receptors) necessitates structural optimizations, such as rigidifying substituents or introducing halogen atoms, to enhance potency . Further studies on N-(2-methylaminoethyl)homopiperazine could explore its applications in neuropharmacology or materials science, leveraging its dual amine functionalities.
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